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Compound of Interest

Compound Name: 2-Methyleneglutaronitrile

Cat. No.: B075433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Methyleneglutaronitrile, a significant chemical intermediate. The following sections detail its

boiling point and density, the experimental methodologies for their determination, and a

visualization of its synthesis pathway. This document is intended to serve as a comprehensive

resource for professionals in research and development.

Core Physical Properties
The physical characteristics of 2-Methyleneglutaronitrile are crucial for its handling,

application in synthesis, and purification processes. The boiling point and density are

fundamental parameters for laboratory and industrial applications.

Data Presentation
The quantitative physical data for 2-Methyleneglutaronitrile are summarized in the table

below for clear reference.
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Physical Property Value Conditions

Boiling Point 75-78 °C at 0.15 Torr

254 °C
at atmospheric pressure

(literature value)[1]

Density 0.976 g/cm³ at 25 °C[2]

0.9756 g/cm³ at 25 °C[3]

Experimental Protocols
Precise measurement of physical properties is contingent on rigorous experimental protocols.

The following methodologies describe standard procedures for determining the boiling point

and density of a liquid compound like 2-Methyleneglutaronitrile.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like 2-Methyleneglutaronitrile, which may have a high boiling point

at atmospheric pressure, vacuum distillation or micro-scale methods are often employed to

prevent decomposition.

Method 1: Distillation

This method is suitable for determining the boiling point of a substance while also purifying it.

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a collection flask. For high-boiling liquids, the apparatus

should be set up for vacuum distillation.

Sample Preparation: The distilling flask is charged with 2-Methyleneglutaronitrile (at least 5

mL) and a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb.
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Temperature Reading: The temperature is recorded when it stabilizes, which corresponds to

the boiling point at the given pressure. The bulk of the material should be distilling at this

temperature.[4]

Pressure Recording: The atmospheric or vacuum pressure is recorded.

Method 2: Thiele Tube Method

This micro-scale method is ideal for determining the boiling point with a small amount of

sample.[4]

Sample Preparation: A small amount of 2-Methyleneglutaronitrile is placed in a small test

tube or a Durham tube. A capillary tube, sealed at one end, is inverted and placed inside the

sample tube.[4]

Apparatus Setup: The sample tube is attached to a thermometer.[4]

Heating: The assembly is heated in a Thiele tube containing mineral oil.[4]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then discontinued.[4]

Boiling Point Determination: The boiling point is the temperature at which the liquid just

begins to be drawn back into the capillary tube as the apparatus cools.[4]

Determination of Density
Density is the mass per unit volume of a substance. For liquids, this can be determined with

high accuracy using a pycnometer or more simply with a graduated cylinder and balance.

Mass Measurement of Empty Container: The mass of a clean, dry graduated cylinder or

pycnometer is accurately measured using an electronic balance.[5]

Volume Measurement: A known volume of 2-Methyleneglutaronitrile is added to the

graduated cylinder. The volume is read from the bottom of the meniscus. If using a

pycnometer, it is filled to its calibrated volume.[5]
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Mass Measurement of Filled Container: The mass of the container with the liquid is

measured.[5]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the mass of the filled container. The density is then calculated by dividing the

mass of the liquid by its volume.

Synthesis Workflow
2-Methyleneglutaronitrile is synthesized via the head-to-tail dimerization of acrylonitrile. This

process is a key industrial reaction and is visualized below.

Reactants

Reaction Conditions

Process Purification Product

Acrylonitrile

Head-to-Tail Dimerization

Tricyclohexylphosphine (PCy3)

tert-Butanol

60-90 °C

Vacuum DistillationCrude Product 2-MethyleneglutaronitrilePurified Product

Click to download full resolution via product page

Caption: Synthesis of 2-Methyleneglutaronitrile via catalytic dimerization of acrylonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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